Cas no 497870-36-7 (Propanedioic acid, [(3-methyl-3-oxetanyl)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, [(3-methyl-3-oxetanyl)methyl]-, diethyl ester
• CAS No: 497870-36-7
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 1551275
• Update Time: 2024-08-24

Propanedioic acid, [(3-methyl-3-oxetanyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(3-methyl-3-oxetanyl)methyl]-, diethyl ester
• Propanedioic acid, 2-[(3-methyl-3-oxetanyl)methyl]-, 1,3-diethyl ester

• Inchi： 1S/C12H20O5/c1-4-16-10(13)9(11(14)17-5-2)6-12(3)7-15-8-12/h9H,4-8H2,1-3H3
• InChI Key： UHQNQMBEOANWNH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC1(C)COC1)C(OCC)=O

Computed Properties

• Exact Mass: 244.1311

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 291.4±10.0 °C(Predicted)
• PSA: 61.83
• pka: 12.58±0.59(Predicted)